1-butyl-4-(4-phenylpiperidin-1-yl)pyridin-2(1H)-one

• Molecular Formula: C20H26N2O
• Molecular Weight: 310.4 g/mol
• IUPAC Name: 1-butyl-4-(4-phenylpiperidin-1-yl)pyridin-2-one
• InChI: InChI=1S/C20H26N2O/c1-2-3-12-22-15-11-19(16-20(22)23)21-13-9-18(10-14-21)17-7-5-4-6-8-17/h4-8,11,15-16,18H,2-3,9-10,12-14H2,1H3
• InChI Key: LHAVMEGKQRKJKN-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C=CC(=CC1=O)N2CCC(CC2)C3=CC=CC=C3

Description

1-butyl-4-(4-phenylpiperidin-1-yl)pyridin-2(1H)-one is a useful research compound. Its molecular formula is C20H26N2O and its molecular weight is 310.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

4-Phenylpiperidine (0.45 g, 2.78 mmol), palladium(II) acetate (0.016 g, 0.069 mmol), sodium tert-butoxide (0.34 g, 3.5 mmol) and BINAP (0.065 g, 0.104 mmol) were added to a solution of intermediate D6 (0.32 g, 1.39 mmol) in toluene (5 ml). The reaction mixture was heated at 100° C. for 16 hours in a sealed tube, after which it was cooled to room temperature and then diluted with water (5 ml) and extracted with EtOAc (3×5 ml). The combined organic fractions were dried (Na2SO4) and the solvent evaporated in vacuo. The crude product was purified by column chromatography (silica gel; 0-4% methanol/DCM as eluent). The desired fractions were collected and evaporated in vacuo to yield intermediate D19 (0.38 g, 89%).